Cas no 850917-00-9 (N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide)

• Product Name: N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide
• CAS No: 850917-00-9
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5948205
• PubChem ID: 2156547
• Update Time: 2025-10-08

N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide
• Propanamide, N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]thio]ethyl]-
• N-(2-{[2-(4-METHOXYPHENYL)-1H-INDOL-3-YL]SULFANYL}ETHYL)PROPANAMIDE
• 850917-00-9
• HMS1418F12
• N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]thio}ethyl)propanamide
• IFLab1_002234
• N-(2-((2-(4-methoxyphenyl)-1H-indol-3-yl)thio)ethyl)propionamide
• AKOS001778866
• F0582-0484
• N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]propanamide

• Inchi： 1S/C20H22N2O2S/c1-3-18(23)21-12-13-25-20-16-6-4-5-7-17(16)22-19(20)14-8-10-15(24-2)11-9-14/h4-11,22H,3,12-13H2,1-2H3,(H,21,23)
• InChI Key： VKGAMGFLDMWIFC-UHFFFAOYSA-N
• SMILES： C(NCCSC1C2=C(NC=1C1=CC=C(OC)C=C1)C=CC=C2)(=O)CC

Computed Properties

• Exact Mass: 354.14019912g/mol
• Monoisotopic Mass: 354.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 626.8±55.0 °C(Predicted)
• pka: 15.84±0.46(Predicted)

Additional information on N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide

Introduction to N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide and Its Significance in Modern Chemical Biology

N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide (CAS No. 850917-00-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound, characterized by its intricate molecular framework, combines elements of indole and sulfanyl groups with an amide moiety, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide features a central indole ring substituted with a sulfanyl group at the 3-position, further modified by an ethyl chain that terminates in an amide group. This particular arrangement of functional groups suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the 4-methoxyphenyl group adds another layer of complexity, influencing the compound's solubility, stability, and overall bioavailability.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Indole compounds are well-known for their roles in various biological processes, including antimicrobial, anti-inflammatory, and anticancer effects. The sulfanyl group in N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide further enhances its potential by introducing a polar moiety that can interact with biological targets through hydrogen bonding or other non-covalent interactions. This structural feature makes the compound a valuable scaffold for designing novel therapeutic agents.

The amide group at the end of the ethyl chain in N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide also plays a crucial role in determining its chemical properties. Amides are known for their stability and ability to form hydrogen bonds, which can be advantageous for drug design. The combination of these functional groups creates a molecule with multiple potential sites for interaction with biological targets, making it a versatile candidate for further investigation.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups are known to enhance the bioactivity of molecules by improving their solubility and interaction with biological targets. In particular, indole derivatives with sulfanyl groups have shown promise in treating various diseases, including cancer and neurodegenerative disorders. N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide, with its unique structural features, aligns well with this trend and represents a significant advancement in the development of new therapeutic agents.

The synthesis of N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the indole scaffold, followed by functionalization with the sulfanyl group at the 3-position. Subsequent steps involve introducing the ethyl chain and finally forming the amide bond. Each step must be meticulously controlled to avoid unwanted side reactions and to ensure the final product meets the required specifications.

In terms of applications, N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide has shown potential in several areas of research. One notable area is its application as an intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable building block for designing novel compounds with enhanced bioactivity. Additionally, preliminary studies suggest that it may have therapeutic potential in treating various diseases, particularly those involving inflammation and oxidative stress.

The pharmaceutical industry has been increasingly interested in exploring new chemical entities that can modulate biological pathways associated with disease progression. N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide, with its rich structural features and potential bioactivity, fits well into this landscape. Its ability to interact with multiple biological targets makes it a promising candidate for further development into a lead compound for new drugs.

Ongoing research is focused on elucidating the mechanism of action of N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into its potential therapeutic applications and optimize its design for better efficacy and safety. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to study its structure-function relationships.

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines. N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)propanamide represents an exciting example of how interdisciplinary approaches can lead to innovative solutions in drug discovery. Its unique structure and potential bioactivity make it a valuable asset in the quest to develop new therapeutic agents that can address unmet medical needs.

In conclusion, N-(2-{2-(4-methoxyphenyl)-1H-indol-3-ylsulfanyl}ethyl)^<0xE9>_<0xE9>>ropanamide (CAS No. 850917-00-9) is a promising compound with significant potential in chemical biology and drug discovery. Its intricate molecular structure, characterized by indole, sulfanyl, and amide functional groups, makes it a versatile candidate for further exploration. Ongoing research aims to harness its full potential by elucidating its mechanism of action and optimizing its design for therapeutic applications. As our understanding of biological processes continues to grow, compounds like N-(^<0xE9>_<0xE9>>ropanamide will play an increasingly important role in addressing complex diseases and improving human health.